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Compound of Interest

Compound Name:
1-(2,6-Dihydroxyphenyl)butan-1-

one

Cat. No.: B12874996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of 1-(2,6-Dihydroxyphenyl)butan-1-one, a naturally occurring phenolic compound

with significant antimicrobial activity. This document details its physicochemical characteristics,

synthesis protocols, and methods for evaluating its biological effects, making it a valuable

resource for researchers in natural product chemistry, microbiology, and drug discovery.

Physicochemical Properties
1-(2,6-Dihydroxyphenyl)butan-1-one, a derivative of resorcinol, possesses a molecular

structure conducive to biological activity. Its key quantitative data are summarized in the table

below, calculated from its molecular formula.

Property Value

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Monoisotopic Mass 180.078644 u

Elemental Composition C: 66.65%, H: 6.71%, O: 26.63%
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Synthesis and Isolation
1-(2,6-Dihydroxyphenyl)butan-1-one has been isolated from natural sources, including the

endophytic fungus Nodulisporium sp., and plants such as Acacia confusa and Erica arborea.[1]

[2] For research and development purposes, a reliable synthetic route is crucial.

Experimental Protocol: Chemical Synthesis
The synthesis of 1-(2,6-Dihydroxyphenyl)butan-1-one can be achieved through a two-step

process starting from 2-hydroxy-6-methoxybenzaldehyde.

Step 1: Synthesis of 1-(2-hydroxy-6-methoxyphenyl)butanone

To a solution of 1-(2-hydroxy-6-methoxyphenyl)butanol (0.35 mmol) in anhydrous

dichloromethane (10.0 mL), add Pyridinium chlorochromate (PCC) (0.35 mmol).

Stir the mixture at room temperature for 2 hours.

Monitor the reaction completion by thin-layer chromatography.

Upon completion, filter the reaction mixture and concentrate it under reduced pressure to

yield 1-(2-hydroxy-6-methoxyphenyl)butanone.

Step 2: Synthesis of 1-(2,6-Dihydroxyphenyl)butan-1-one

Dissolve 1-(2-hydroxy-6-methoxyphenyl)butanone (0.2 mmol) in dry dichloromethane (2.0

mL) under an argon atmosphere in an oven-dried two-necked flask.

Cool the solution to 0°C using an ice-water bath.

Add boron tribromide (BBr₃) (0.6 mmol) dropwise to the solution.

Stir the reaction mixture at 0°C for 10 hours.

After 10 hours, warm the solution to room temperature.

Dilute the reaction mixture with dichloromethane (10 mL) and pour it into ice water.
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Separate the organic layer, wash with water, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain 1-(2,6-Dihydroxyphenyl)butan-1-one.

Step 1: Oxidation

Step 2: Demethylation

1-(2-hydroxy-6-methoxyphenyl)butanol

PCC in CH2Cl2

 Add

1-(2-hydroxy-6-methoxyphenyl)butanone

 Stir 2h at RT

1-(2-hydroxy-6-methoxyphenyl)butanone

BBr3 in dry CH2Cl2

 Add at 0°C

1-(2,6-Dihydroxyphenyl)butan-1-one

 Stir 10h at 0°C

Click to download full resolution via product page

Caption: Chemical synthesis workflow for 1-(2,6-Dihydroxyphenyl)butan-1-one.
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Biological Activity and Mechanism of Action
1-(2,6-Dihydroxyphenyl)butan-1-one has demonstrated broad-spectrum antimicrobial activity

against various pathogenic bacteria and fungi. As a phenolic compound, its antimicrobial

effects are believed to stem from multiple mechanisms of action that disrupt microbial cellular

integrity and function.

The proposed antimicrobial mechanisms for phenolic compounds like 1-(2,6-
Dihydroxyphenyl)butan-1-one include:

Cell Membrane Disruption: The lipophilic nature of the butanoyl chain facilitates insertion into

the bacterial cell membrane, altering its fluidity and permeability. The hydroxyl groups can

form hydrogen bonds with membrane components, further destabilizing the structure.

Enzyme Inhibition: Phenolic compounds are known to inhibit microbial enzymes by binding

to their active sites or by denaturing the protein structure.

Interference with Nucleic Acids: These compounds can intercalate with DNA or inhibit

enzymes involved in DNA replication and transcription.

Protein Synthesis Inhibition: They may interfere with ribosome function, leading to the

cessation of protein synthesis.

Metal Ion Chelation: The hydroxyl groups can chelate essential metal ions required for

microbial enzymatic activity.

Proposed Antimicrobial Mechanisms of Action

1-(2,6-Dihydroxyphenyl)butan-1-one

Cell Membrane Disruption Enzyme Inhibition Nucleic Acid Interference Protein Synthesis Inhibition Metal Ion Chelation

Prepare Materials Serial Dilution of Compound
in 96-well plate

Add Standardized
Bacterial Inoculum

Incubate at 37°C
for 16-20 hours Read MIC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is the mechanism of Resorcinol? [synapse.patsnap.com]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(2,6-
Dihydroxyphenyl)butan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12874996#molecular-weight-of-1-2-6-
dihydroxyphenyl-butan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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